Cas no 1114333-08-2 (4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one)

• Product Name: 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one
• CAS No: 1114333-08-2
• MF: C₈H₆BrNO
• MW: 212.043341159821
• MDL: MFCD22556110
• CID: 5237480
• PubChem ID: 25213093
• Update Time: 2026-03-08

4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6,7-dihydro-5H-cyclopenta[c]pyridin-5-one
• 4-BROMO-6,7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-5-ONE(WXC07917)
• 5H-Cyclopenta[c]pyridin-5-one, 4-bromo-6,7-dihydro-
• 4-BR0M0-6, 7-DIHYDRO-5H-CYCLOPENTA[C]PYRIDIN-5-0NE
• 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one

• MDL： MFCD22556110
• Inchi： 1S/C8H6BrNO/c9-6-4-10-3-5-1-2-7(11)8(5)6/h3-4H,1-2H2
• InChI Key： KDBZKIKNPLCGPO-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2C(=O)CCC1=2

Additional information on 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one

4-Bromo-5H,6H,7H-Cyclopenta[c]pyridin-5-one: A Comprehensive Overview

4-Bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one, also known by its CAS registry number CAS No 1114333-08-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic heterocycles, which are known for their unique structural properties and potential applications in drug design and materials science.

The molecular structure of 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one consists of a pyridine ring fused with a cyclopentane ring system. The bromine substituent at the 4-position introduces electronic and steric effects that can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of heterocyclic compounds.

One of the most notable aspects of this compound is its potential as a building block in medicinal chemistry. Researchers have explored its role in the construction of bioactive molecules with anti-inflammatory, anticancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways.

In addition to its medicinal applications, this compound has also been investigated for its role in materials science. The rigid bicyclic structure of 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one makes it an attractive candidate for use in the development of advanced materials such as organic semiconductors and functional polymers. Recent advancements in this area have been documented in journals like Nature Materials, where researchers reported enhanced electronic properties when this compound was incorporated into polymer frameworks.

The synthesis of CAS No 1114333-08-2 involves a series of intricate organic reactions that highlight the ingenuity of modern synthetic chemistry. One common approach involves the cyclization of appropriately substituted bromopyridines under specific reaction conditions to form the desired bicyclic structure. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

From an environmental standpoint, there is growing interest in understanding the ecological impact of compounds like 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one. Researchers are investigating its biodegradability and potential toxicity to aquatic organisms to ensure that its use aligns with sustainable practices. Preliminary findings suggest that under controlled conditions, this compound exhibits low toxicity and favorable biodegradation profiles.

In conclusion, 4-bromo-5H,6H,7H-cyclopenta[c]pyridin-5-one, or CAS No 1114333-08-2, represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological properties continue to drive innovative research efforts aimed at unlocking its full potential.